N-Trimethyl-N-hexylammonium hexafluorophosphate; 99.5%
Catalog No.
S6601288
CAS No.
1233921-44-2
M.F
C9H22F6NP
M. Wt
289.24 g/mol
Availability
In Stock
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CAS Number
1233921-44-2
Product Name
N-Trimethyl-N-hexylammonium hexafluorophosphate; 99.5%
IUPAC Name
hexyl(trimethyl)azanium;hexafluorophosphate
Molecular Formula
C9H22F6NP
Molecular Weight
289.24 g/mol
InChI
InChI=1S/C9H22N.F6P/c1-5-6-7-8-9-10(2,3)4;1-7(2,3,4,5)6/h5-9H2,1-4H3;/q+1;-1
InChI Key
BNAVQMALJFRYMU-UHFFFAOYSA-N
SMILES
CCCCCC[N+](C)(C)C.F[P-](F)(F)(F)(F)F
Canonical SMILES
CCCCCC[N+](C)(C)C.F[P-](F)(F)(F)(F)F
Ionic Liquids:
N-Trihexyl(Me)AmPF6 is a type of ionic liquid (IL). Ionic liquids are salts with melting points below 100°C and possess unique properties like high thermal stability, wide liquid range, and good ionic conductivity. Research explores N-Trihexyl(Me)AmPF6 as a potential component in the development of novel ionic liquids for various applications, including:
- Electrolytes: N-Trihexyl(Me)AmPF6 can be used as an electrolyte in electrochemical devices like batteries and fuel cells due to its good ionic conductivity [].
- Solvents: N-Trihexyl(Me)AmPF6's ability to dissolve various organic and inorganic compounds makes it a potential solvent for scientific research, particularly for reactions involving sensitive or unstable materials [].
Material Science:
N-Trihexyl(Me)AmPF6 finds applications in material science research due to its ability to interact with various materials and influence their properties. Some potential areas of exploration include:
- Self-assembled monolayers (SAMs): N-Trihexyl(Me)AmPF6 can be used to create SAMs on surfaces, which are ordered assemblies of molecules with specific functionalities. This allows for tailoring surface properties for applications like biosensors or molecular electronics [].
- Organic-inorganic hybrid materials: N-Trihexyl(Me)AmPF6 can be incorporated into organic-inorganic hybrid materials, which combine the properties of organic and inorganic components. Research explores its use in developing materials with enhanced conductivity, mechanical strength, or other desired properties [].
Catalysis:
N-Trihexyl(Me)AmPF6 can act as a catalyst or catalyst precursor in certain chemical reactions. Research explores its potential for:
- Phase-transfer catalysis: N-Trihexyl(Me)AmPF6 can improve the efficiency of reactions by facilitating the transfer of reactants between different phases (e.g., water and organic solvents) [].
- Polymerization reactions: N-Trihexyl(Me)AmPF6 may be used as a catalyst or co-catalyst in specific polymerization reactions, influencing the formation and properties of polymers [].
Hydrogen Bond Acceptor Count
7
Exact Mass
289.13940568 g/mol
Monoisotopic Mass
289.13940568 g/mol
Heavy Atom Count
17
Dates
Last modified: 11-23-2023
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